2-{[2-(Dimethylamino)ethyl]oxy}-4-pyrimidinamine

• Molecular Formula: C8H14N4O
• Molecular Weight: 182.22 g/mol
• IUPAC Name: 2-[2-(dimethylamino)ethoxy]pyrimidin-4-amine
• InChI: InChI=1S/C8H14N4O/c1-12(2)5-6-13-8-10-4-3-7(9)11-8/h3-4H,5-6H2,1-2H3,(H2,9,10,11)
• InChI Key: SLMDCMMNBAGNNM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCOC1=NC=CC(=N1)N

Description

2-{[2-(Dimethylamino)ethyl]oxy}-4-pyrimidinamine is a useful research compound. Its molecular formula is C8H14N4O and its molecular weight is 182.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-chloro-4-pyrimidinamine (300 mg, 2.316 mmol), sodium ethoxide (189 mg, 2.78 mmol) and 2-(dimethylamino)ethanol (349 μl, 3.47 mmol) in N,N-dimethylformamide (DMF) (2.9 mL) was heated to 180° C. via a microwave reactor for min. The reaction was purified by RP-HPLC to yield 2-{[2-(dimethylamino)ethyl]oxy}-4-pyrimidinamine (111 mg, 0.609 mmol, 26% yield). MS (ES+) m/z 183.0 (MH+).